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Compound of Interest

2,2',3,3,4,5',6,6"
Compound Name:

Octachlorobiphenyl!
CAS No.: 40186-71-8
Cat. No.: B1595023

Get Quote

Executive Summary

For researchers in environmental toxicology and drug development, 2,2',3,3',4,5',6,6'-
Octachlorobiphenyl (commonly referred to as PCB 201) represents a critical analyte for
tracking persistent organic pollutants (POPs). However, accurate quantification is frequently
compromised by two factors: nomenclature confusion (PCB 200 vs. PCB 201) and
chromatographic co-elution.

This guide objectively compares Certified Reference Materials (CRMs) from major suppliers
(Cambridge Isotope Laboratories, Wellington Laboratories, and AccuStandard), delineating the
specific use cases for native versus isotopically labeled (*3C12) standards. It provides a
validated experimental workflow based on EPA Method 1668C, supported by performance data
and decision-making frameworks.

Technical Specifications & The Numbering Crisis
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Before selecting a CRM, you must verify the chemical identity. There is a historical divergence
in PCB numbering systems that can lead to ordering the wrong standard.

Chemical Identity[1]

o |[UPAC Name: 2,2',3,3',4,5',6,6'-Octachlorobiphenyl
e Molecular Formula: C12H2Cls
e CAS Number: 40186-71-8

» Structure: Non-coplanar (due to 3 ortho-chlorines), negligible dioxin-like toxicity, but a
persistent environmental marker.

The "PCB 200 vs. 201" Conflict

The Ballschmiter & Zell (BZ) system, widely used in early literature, assigns this congener as
PCB 200. However, the Schulte & Malisch system (aligned with modern IUPAC rules and
CIL/Wellington catalogs) assigns it as PCB 201.

CRITICAL WARNING: When ordering, ignore the "PCB Number" alone. Always cross-reference
the chemical structure or CAS number. Ordering "PCB 201" from a vendor using BZ numbering

could result in receiving 2,2',3,3',4,5,5',6'-Octachlorobiphenyl.

Comparative Analysis of Certified Reference
Materials

The choice of CRM depends heavily on your analytical method: Isotope Dilution Mass
Spectrometry (IDMS) requires 13C-labeled standards, whereas GC-ECD or external calibration
methods may only require native standards.

Table 1: Product Comparison Matrix

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1595023/docs?utm_src=pdf-body#definitive-guide-to-pcb-201-certified-reference-materials-precision-in-octachlorobiphenyl-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Cambridge )
Wellington
Feature Isotope Labs ] AccuStandard NIST
Laboratories
(CIL)
Product Code C-209S-TP )
] PCB-201 PCB-201 SRM 2262 (Mix)
(Native) (Check CAS)
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Selection Logic

o For EPA Method 1668C: You must use a 13C-labeled internal standard. CIL PCB-201-C or
Wellington MBP-201 are the industry standards. They behave identically to the native

analyte during extraction and ionization but are mass-resolved.

o For Routine Screening (GC-ECD):AccuStandard offers cost-effective native solutions. Since

ECD cannot distinguish isotopes, labeled standards are unnecessary.

o For QC/Proficiency Testing:NIST SRM 2262 is a mix. It is excellent for verifying your

calibration curve but not for daily quantification of single congeners.
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Experimental Protocol: EPA Method 1668C
(Modified)

This protocol utilizes Isotope Dilution HRGC/HRMS, the only method capable of accurately
quantifying PCB 201 at trace levels (pg/L) in complex matrices like serum or sediment.

Workflow Diagram: Sample Preparation & IDMS Logic

traction 3. Removal of Lipids _  Acid/Base Silica &
Alumina Cleanup

Click to download full resolution via product page

Caption: Figure 1. Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring automatic

correction for recovery losses.

Step-by-Step Methodology

e Spiking (Crucial Step):
o Aliquot 10 g of sample (sediment) or 2 mL (serum).
o Spike with 2 ng of 3C12-PCB 201 (e.g., CIL EC-1411 or similar).

o Why: This establishes the t=0 ratio. Any loss during extraction affects the native and

labeled compound equally.
o Extraction:

o Solids: Soxhlet extraction with Toluene/Ethanol (Dean-Stark) for 16 hours.
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o Liquids: Liquid-liquid extraction with Hexane.

e Cleanup (Multi-Column):
o Acid Silica: Removes lipids and oxidizable interferences.
o Alumina: Separates PCBs from other chlorinated hydrocarbons.

o Note: PCB 201 is ortho-substituted; it will elute in the first fraction on carbon columns
(unlike coplanar PCBSs).

e GC-HRMS Analysis:
o Column: Agilent DB-5ms (60m x 0.25mm x 0.25um) or Phenomenex ZB-5ms.
o Mass Spec: Magnetic Sector (Resolution > 10,000).
o Monitored lons:
= Native PCB 201: m/z 427.7792 | 429.7762 (M+ and M+2)

» 13C12-PCB 201: m/z 439.8195 / 441.8165

Performance Validation & Data

The following data represents typical performance metrics when using a 3C-labeled CRM
under EPA 1668C conditions.

Table 2: Method Performance Metrics (Simulated)
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Parameter Value Notes

) ) Range: 0.5 ng/mL to 200
Linearity (R?) >0.999 mL
ng/m

Acceptable range: 25% - 150%

Mean Recovery (13C) 78% - 92%
(EPA 1668C)

Based on 10g sample, dry

Method Detection Limit (MDL) 15 pg/kg ]
weight

Precision (RSD) <4.5% Triplicate analysis at 10 ng/kg

Measured against NIST SRM
1958

Bias < 8%

Resolution & Co-elution

On standard 5% phenyl-methylpolysiloxane columns (DB-5ms), PCB 201 may co-elute with
PCB 153 or PCB 132 depending on the temperature ramp.

 Solution: If unique resolution is required, confirm with a secondary column (e.g., SPB-Octyl
or DB-XLB).

Column Selection Logic
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Goal: Quantify PCB 201
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Caption: Figure 2. Decision tree for GC column selection to mitigate PCB 201 co-elution issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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